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Abstract
This document provides a comprehensive technical guide for the formulation development of

Dexlansoprazole delayed-release capsules. Dexlansoprazole, the R-enantiomer of

lansoprazole, is a proton pump inhibitor (PPI) that requires protection from the acidic

environment of the stomach to ensure its bioavailability.[1][2] The innovative Dual Delayed-

Release (DDR) formulation technology is designed to prolong the plasma concentration profile

of the drug, thereby extending the duration of acid suppression and improving therapeutic

outcomes for patients with acid-related disorders like gastroesophageal reflux disease (GERD).

[3][4] This guide delves into the physicochemical rationale, formulation strategies, detailed

manufacturing protocols, and critical quality control testing necessary to develop a robust and

effective Dexlansoprazole DDR capsule product.
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Proton pump inhibitors (PPIs) are the cornerstone of therapy for acid-related disorders, acting

by irreversibly inhibiting the gastric H+/K+-ATPase (the proton pump) in parietal cells.[1][5]

However, conventional delayed-release PPIs often have a pharmacokinetic profile that may not

provide consistent 24-hour acid control, leading to nocturnal acid breakthrough in some

patients.[4][6]

Dexlansoprazole was developed to overcome this limitation through a novel Dual Delayed-

Release (DDR) formulation.[7] This technology utilizes a capsule containing two distinct types

of enteric-coated granules.[4] This design achieves a dual-peak plasma concentration profile:

First Peak (1-2 hours post-dose): The first set of granules dissolves in the proximal small

intestine (duodenum), providing rapid initial acid suppression.[8][9]

Second Peak (4-5 hours post-dose): The second set of granules is designed to dissolve

further down the small intestine at a higher pH, releasing the remaining drug and prolonging

the therapeutic effect.[8][9]

This extended plasma concentration maintains therapeutic levels for a longer duration

compared to conventional single-release PPIs, offering improved symptom control.[3][7]

Pre-formulation Analysis: Understanding the API
A thorough understanding of Dexlansoprazole's physicochemical properties is fundamental to

designing a stable and effective formulation. As an acid-labile substituted benzimidazole, its

characteristics dictate the entire formulation strategy.[10][11]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 17 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dexlansoprazole
https://www.drugs.com/pro/dexlansoprazole-delayed-release.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2933755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5076775/
https://pubmed.ncbi.nlm.nih.gov/31386865/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2933755/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/022287s014lbl.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4697039/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/022287s014lbl.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4697039/
https://www.researchgate.net/publication/24212470_Review_article_Dual_delayed_release_formulation_of_dexlansoprazole_MR_a_novel_approach_to_overcome_the_limitations_of_conventional_single_release_proton_pump_inhibitor_therapy
https://pubmed.ncbi.nlm.nih.gov/31386865/
https://www.ijrpb.com/issues/Volume%201_Issue%201/ijrpb%201_18%20page%2087-89.pdf
https://www.rxreasoner.com/monographs/dexilant
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12648154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description
Formulation
Implication

Reference

Chemical Name

(+)-2-[(R)-{[3-methyl-

4-(2,2,2-

trifluoroethoxy)pyridin-

2-yl] methyl}

sulfinyl]-1H-

benzimidazole

- [12]

Molecular Formula C16H14F3N3O2S
Used for calculating

molarity and dose.
[1][12]

Molecular Weight 369.36 g/mol

Essential for all

quantitative

calculations.

[1][12]

Appearance
White to nearly white

crystalline powder.

Influences blending

and content

uniformity.

[11][12]

Solubility

Very slightly soluble in

water; freely soluble in

methanol, ethanol,

dichloromethane.

Poor aqueous

solubility necessitates

careful solvent

selection for drug

layering.

[12][13]

Stability

Highly unstable in

acidic conditions;

more stable in neutral

and alkaline

conditions. Stable

when exposed to light.

CRITICAL: This is the

primary reason for

enteric coating. The

drug will degrade

rapidly in the stomach

if unprotected.

[8][11][12]

The Dual Delayed-Release Formulation Strategy
The core of the DDR technology lies in creating two distinct pellet populations that are then

combined in a single capsule. The key difference between these populations is the composition

of the enteric coating, which dictates the pH at which the drug is released.
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Visualization of the DDR Mechanism
The following diagram illustrates the sequential release of Dexlansoprazole from a DDR

capsule as it transits through the gastrointestinal tract.

Dexlansoprazole DDR Capsule (Oral)

Stomach (pH 1-2) Proximal Small Intestine (pH ~5.5)

Distal Small Intestine (pH ~6.75)

Plasma Concentration Profile

Capsule Shell Granule A
(pH 5.5 Release)

Granule B
(pH 6.75 Release)

Enteric Coats
Remain Intact

Transit

Granule A Dissolves
Drug Released

Transit

Granule B Dissolves
Drug ReleasedTransit

Peak 1
(1-2 hrs)

+
Peak 2

(4-5 hrs)

Absorption

Absorption
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Caption: Workflow of the Dual Delayed-Release (DDR) mechanism.

Core Formulation Components & Excipient Selection
A multi-particulate system (pellets) is preferred over a single monolithic tablet to reduce the risk

of dose dumping and ensure a more predictable gastrointestinal transit time.
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Component Layer Purpose
Common
Excipients

Rationale /
Causality

Inert Core
Provides a uniform

surface for layering.

Sugar spheres (non-

pareils),

Microcrystalline

cellulose (MCC)

spheres.

Ensures consistent

particle size and

shape, which is critical

for uniform coating

and predictable

dissolution.

Drug Layer
Contains the active

ingredient.

Dexlansoprazole,

Hydroxypropyl

cellulose (HPC),

Magnesium

Carbonate, Sucrose.

Magnesium

Carbonate acts as an

alkalizing agent to

create a micro-

environmental pH that

protects the acid-labile

Dexlansoprazole.[11]

HPC acts as a binder.

Barrier Coat

Physically separates

the acid-labile drug

from the acidic

functional groups of

the enteric polymer.

Hypromellose

(HPMC), Talc,

Titanium Dioxide.

This is a critical step.

Direct contact

between

Dexlansoprazole and

acidic enteric

polymers (like

methacrylic acid

copolymers) can

cause significant drug

degradation during

processing and

storage.

Enteric Coat (Granule

A)

Dissolves at a lower

pH for the first

release.

Methacrylic Acid

Copolymer Type C

(e.g., Eudragit® L

100-55), Triethyl

Citrate (plasticizer),

Talc (anti-tacking).

Eudragit® L 100-55

dissolves at pH > 5.5,

targeting the

duodenum for the

initial drug release.

[10]
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Enteric Coat (Granule

B)

Dissolves at a higher

pH for the second

release.

Methacrylic Acid

Copolymer Type A & B

(e.g., Eudragit® S 100

/ L 100), Polyethylene

Glycol (PEG 8000),

Polysorbate 80.

A combination of

polymers or a polymer

like Eudragit® S 100

(dissolves at pH > 7.0)

can be used to target

the distal small

intestine/colon,

ensuring the second,

delayed release. The

specific pH target for

the second release is

a key variable.[9][14]

Capsule Shell
Contains the final

blend of granules.

Hypromellose

(HPMC),

Carrageenan.

HPMC capsules are

often preferred over

gelatin for moisture-

sensitive drugs.

Manufacturing Process and In-Process Controls
The manufacturing of Dexlansoprazole DDR capsules is a multi-stage process requiring

precise control, typically utilizing a fluid bed coater/processor.

Manufacturing Workflow Diagram
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Caption: General manufacturing workflow for Dexlansoprazole DDR capsules.
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Detailed Experimental Protocols
The following protocols provide a framework for laboratory-scale development. Quantities

should be adjusted based on batch size and equipment. All processing should be done in a

GMP-compliant environment.

Protocol 1: Drug Layering
Prepare Binder Solution: Dissolve Hydroxypropyl Cellulose in purified water.

Prepare Drug Suspension: To the binder solution, add Magnesium Carbonate and Sucrose,

and mix until uniform. Slowly disperse the Dexlansoprazole API into the suspension and

continue mixing.

Coating: Load sugar spheres into a fluid bed coater (Wurster insert). Spray the drug

suspension onto the spheres under controlled inlet air temperature, atomization pressure,

and spray rate.

Drying: Dry the drug-layered pellets in the fluid bed until the Loss on Drying (LOD) is within

the specified limit (e.g., < 2.0%).

Protocol 2: Barrier Coating
Prepare Coating Suspension: Disperse Hypromellose, Talc, and Titanium Dioxide in purified

water and mix until uniform.

Coating: Using the fluid bed coater, spray the barrier coat suspension onto the drug-layered

pellets. The target weight gain is typically 3-5% w/w.

Drying: Dry the pellets to the target LOD.

Protocol 3: Enteric Coating (Parallel Process)
This step is performed on two separate portions of the barrier-coated pellets. A common ratio is

25% of the batch for Granule A and 75% for Granule B.[9]

For Granule A (First Release):
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Prepare Coating Solution: Disperse Eudragit® L 100-55, Triethyl Citrate, and Talc in an

appropriate solvent system (e.g., Isopropyl alcohol/water).

Coating: Spray the solution onto 25% of the barrier-coated pellets in the fluid bed coater to a

target weight gain (e.g., 15-20% w/w).

Drying & Curing: Dry the pellets and cure them as per the polymer manufacturer's

recommendation to ensure proper film formation.

For Granule B (Second Release):

Prepare Coating Solution: Prepare a solution with a polymer system designed for higher pH

dissolution (e.g., Eudragit® S 100 or a combination of polymers), along with a suitable

plasticizer and anti-tacking agent.

Coating: Spray the solution onto the remaining 75% of the barrier-coated pellets to a target

weight gain (e.g., 20-30% w/w). The higher weight gain may be necessary for more extended

delay.

Drying & Curing: Dry and cure the pellets appropriately.

Protocol 4: Blending and Encapsulation
Sizing: Sieve both Granule A and Granule B pellets through appropriate mesh screens to

remove agglomerates.

Blending: Combine the required amounts of Granule A and Granule B in a suitable blender

(e.g., V-blender or bin blender) and mix for a specified duration until a homogenous mixture

is achieved.

Encapsulation: Encapsulate the final blend into appropriate size HPMC capsules using an

automated or semi-automated capsule filling machine. Ensure consistent fill weight

throughout the batch.

Quality Control and Analytical Methods
Rigorous testing is essential to ensure the final product meets its quality attributes, especially

the dual-release profile.
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Protocol 5: Assay by RP-HPLC
A validated stability-indicating RP-HPLC method is required for assay and impurities

determination.[15][16]

Parameter Typical Conditions

Column C18 (e.g., Inertsil ODS, 100 x 4.6mm, 5µm)

Mobile Phase

Gradient or isocratic mixture of an aqueous

buffer (e.g., Ammonium Acetate) and an organic

solvent (e.g., Acetonitrile).

Flow Rate 1.0 mL/min

Detection UV at 285 nm

Column Temp. Ambient or controlled (e.g., 30°C)

Sample Prep

Capsule contents are dissolved in a suitable

solvent (e.g., 0.1N NaOH), sonicated to break

the pellets, and diluted with the mobile phase.

[17]

Protocol 6: In-Vitro Dissolution Testing
This is the most critical test to confirm the dual delayed-release characteristic. A multi-stage

dissolution method is required.[18]
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Stage Medium Apparatus Time
Acceptance
Criteria
(Example)

Acid Stage 0.1 N HCl

USP Apparatus I

(Basket) at 100

RPM or II

(Paddle) at 75

RPM

120 minutes

NMT 10% of

Dexlansoprazole

released.

Buffer Stage 1
pH 6.0

Phosphate Buffer
Same as above 60 minutes

Approx. 25% of

drug released

(from Granule A).

Buffer Stage 2

pH 7.0

Phosphate Buffer

with Surfactant

(e.g., SLS)

Same as above
Additional 90

minutes

NLT 80% of total

drug released.

Note: The specific pH of the buffer stages and time points should be optimized and validated to

correlate with the in-vivo performance of the two granule types. The FDA guidance for

Dexlansoprazole recommends testing in multiple media (pH 4.5, 6.0, 6.8, and water) to fully

characterize the release profile.[18]

Stability Considerations
Dexlansoprazole's instability in the presence of moisture and acidic excipients necessitates

careful stability planning.

Forced Degradation: Stress testing (acid, base, oxidation, thermal, photolytic) must be

performed to demonstrate the specificity of the analytical method.[15]

Accelerated Stability: Studies are conducted under accelerated conditions (e.g., 40°C / 75%

RH) to predict the shelf life.

Packaging: The final product should be packaged in tightly sealed containers, often with a

desiccant, to protect against moisture.
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Conclusion
The development of Dexlansoprazole Dual Delayed-Release capsules is a complex but well-

defined process centered on protecting the acid-labile API and precisely controlling its release

in two distinct phases. Success hinges on a deep understanding of the drug's properties,

rational selection of excipients, meticulous control over the multi-layer coating process, and the

implementation of rigorous, phase-appropriate analytical methods. The protocols and strategies

outlined in this guide provide a robust framework for researchers and developers to create a

high-quality, therapeutically advanced PPI product.

References
Kukulka, M., Nudurupati, S., & Perez, M. C. (2017). Bioavailability of a dexlansoprazole

delayed-release orally disintegrating tablet: effects of food and mode of administration. Dove

Medical Press. [Link]

U.S. Food and Drug Administration. (n.d.). DEXILANT (dexlansoprazole) Label. [Link]

Drugs.com. (2025). Dexlansoprazole Delayed Release: Package Insert / Prescribing Info /

MOA. [Link]

Metz, D. C., Howden, C. W., Larsen, L. M., & O'Neil, J. (2009). Review article: Dual delayed

release formulation of dexlansoprazole MR, a novel approach to overcome the limitations of

conventional single release proton pump inhibitor therapy. Alimentary Pharmacology &

Therapeutics. [Link]

Gąsiorowska, A., & Stępiński, M. (2015). Dexlansoprazole – a new-generation proton pump

inhibitor. Przeglad Gastroenterologiczny. [Link]

Reddy, B. S., et al. (2014). FORMULATION AND EVALUATION OF DEXLANSOPRAZOLE

DELAYED RELEASE CAPSULES. Indian Journal of Research in Pharmacy and

Biotechnology. [Link]

Ganesh, G.N.K., et al. (2016). Formulation and Evaluation of Dexlansoprazole Delayed

Release Capsules. Journal of Pharmacy & Pharmaceutics. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 17 Tech Support

https://www.dovepress.com/bioavailability-of-a-dexlansoprazole-delayed-release-orally-disintegr-peer-reviewed-fulltext-article-CEG
https://www.accessdata.fda.gov/drugsatfda_docs/label/2017/022287s021,202356s012lbl.pdf
https://www.drugs.com/pro/dexlansoprazole-delayed-release.html
https://www.researchgate.net/publication/24200676_Review_article_Dual_delayed_release_formulation_of_dexlansoprazole_MR_a_novel_approach_to_overcome_the_limitations_of_conventional_single_release_proton_pump_inhibitor_therapy
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4697621/
https://www.ijrpb.com/issues/Volume%202_Issue%202/ijrpb%202(2)%2021.pdf
https://www.ommegaonline.org/article-details/Formulation-and-Evaluation-of-Dexlansoprazole-Delayed-Release-Capsules/662
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12648154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hershcovici, T., & Fass, R. (2010). Update on Dual Delayed-Release Proton Pump Inhibitor

Formulations. Gastroenterology & Hepatology. [Link]

U.S. Food and Drug Administration. (n.d.). Draft Guidance on Dexlansoprazole. [Link]

Grady, H., et al. (2019). Development of Dexlansoprazole Delayed-Release Capsules, a

Dual Delayed-Release Proton Pump Inhibitor. Journal of Pharmaceutical Sciences. [Link]

Reddy, G. V., et al. (2021). Method Validation for the Quantification of Dexlansoprazole dual-

delayed release capsules by RP-HPLC. Asian Journal of Pharmaceutical Analysis. [Link]

Kukulka, M., et al. (2017). Bioavailability, safety, and pharmacodynamics of delayed-release

dexlansoprazole administered as two 30 mg orally disintegrating tablets or one 60 mg

capsule. Therapeutic Advances in Gastroenterology. [Link]

RxReasoner. (n.d.). DEXILANT Delayed-release capsules Overview. [Link]

National Center for Biotechnology Information. (n.d.). Dexlansoprazole. PubChem

Compound Database. [Link]

Kukulka, M., et al. (2017). Bioavailability of a dexlansoprazole delayed-release orally

disintegrating tablet: effects of food and mode of administration. Clinical and Experimental

Gastroenterology. [Link]

Kukulka, M., et al. (2014). Pharmacokinetics and pharmacodynamics of an orally

disintegrating tablet formulation of dexlansoprazole. Therapeutic Advances in

Gastroenterology. [Link]

National Center for Biotechnology Information. (n.d.). Dexlansoprazole Sesquihydrate.

PubChem Compound Database. [Link]

Zhang, Y., et al. (2020). Simultaneous Quantitative Analysis of Six Proton-Pump Inhibitors

with a Single Marker and Evaluation of Stability of Investigated Drugs in Polypropylene

Syringes for Continuous Infusion Use. International Journal of Analytical Chemistry. [Link]

Scribd. (n.d.). Dexlansoprazole Stability Analysis. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 17 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2920556/
https://www.accessdata.fda.gov/drugsatfda_docs/psg/PSG_22287_202356_RC03-18.pdf
https://pubmed.ncbi.nlm.nih.gov/31386865/
https://ajpa.info/index.php/ajpa/article/view/289
https://www.researchgate.net/publication/313859664_Pharmacokinetic_parameters_for_dexlansoprazole_following_single_administration_of_orally_disintegrating_tablet_or_capsule_day_1
https://rxreasoner.com/drugs/dexilant-delayed-release-capsules/package-insert
https://pubchem.ncbi.nlm.nih.gov/compound/9578005
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5322860/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4206587/
https://www.benchchem.com/product/b12648154/docs?utm_src=pdf-body#application-notes-protocols-formulation-development-of-dexlansoprazole-delayed-release-capsules
https://pubchem.ncbi.nlm.nih.gov/compound/71587692
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7783517/
https://www.scribd.com/document/400511874/Dexlansoprazole-Stability-Analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12648154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lakshmi Keerthi B., et al. (2021). A novel rp-hplc method development and validation for the

estimation of dexlansoprazole in bulk and extended-release capsules. World Journal of

Pharmaceutical Research. [Link]

Karri, V. (2016). Formulation and Evaluation of Dexlansoprazole Delayed Release Capsules.

Semantic Scholar. [Link]

Takeda Canada Inc. (2018). DEXILANT - Product Monograph. [Link]

Shin, J. M., & Sachs, G. (2008). Pharmacology of Proton Pump Inhibitors. Current

Gastroenterology Reports. [Link]

Naveen Kumar, Y., et al. (2016). Design and In Vitro Characterization of Dexlansoprazole

Controlled Release Tablets. Asian Journal of Pharmaceutics. [Link]

Bhole, R., et al. (2024). Stability Indicating Validated Novel RP-HPLC Method for

Dexlansoprazole and LC-MS/MS Characterization of its Degradation Products. Palestinian

Medical and Pharmaceutical Journal. [Link]

ResearchGate. (n.d.). Stability enhancement of proton pump inhibitor in stomach:

Formulation and in vitro evaluation of stabilized proton pump inhibitor. [Link]

Alagarsamy, V., et al. (2018). Sensitive Analytical Liquid Chromatography-Tandem Mass

Spectroscopy Method for the Estimation of Dexlansoprazole in Pharmaceutical

Formulations. Research Journal of Pharmacy and Technology. [Link]

Wikipedia. (n.d.). Dexlansoprazole. [Link]

Drug Patent Watch. (n.d.). List of excipients (inactive ingredients) in dexlansoprazole. [Link]

Google Patents. (n.d.).

ResearchGate. (n.d.). Research of dissolution determination method of dexlansoprazole

sustained-release capsules. [Link]

U.S. Food and Drug Administration. (2021). FDA shares advice on bioequivalence studies for

different dosage forms. Fierce Pharma. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 17 Tech Support

https://wjpr.net/abstract_file/14104
https://www.semanticscholar.org/paper/Formulation-and-Evaluation-of-Dexlansoprazole-Karri/065166297371d3a4b08770c8411a5118f673328e
https://www.takeda.com/siteassets/en-ca/home/what-we-do/our-medicines/product-monographs/dexilant/dexilant-pm-en.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2855237/
https://www.asiapharmaceutics.info/index.php/ajp/article/view/1075
https://journals.najah.edu/media/journals/full_texts/Stability-Indicating-Validated-Novel-RP-HPLC-Method-for-Dexlansoprazole-and-LC-MSMS-Characterization-of-its-Degradation-Products.pdf
https://www.researchgate.net/publication/320146039_Stability_enhancement_of_proton_pump_inhibitor_in_stomach_Formulation_and_in_vitro_evaluation_of_stabilized_proton_pump_inhibitor
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology/2018/Volume%2011,%20Issue%207/RJPTONLINE_11_7_2018_2874-78.html
https://en.wikipedia.org/wiki/Dexlansoprazole
https://drugpatentwatch.com/p/excipient/dexlansoprazole
https://www.researchgate.net/publication/311915647_Research_of_dissolution_determination_method_of_dexlansoprazole_sustained-release_capsules
https://www.fiercepharma.com/manufacturing/fda-shares-advice-bioequivalence-studies-for-different-dosage-forms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12648154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. (n.d.). DEVELOPMENT OF CONTROLLED RELEASE FORMULATIONS OF

DEXLANSOPRAZOLE TO IMPROVE BIOAVAILABILITY. [Link]

International Journal of Pharmacy and Pharmaceutical Sciences. (n.d.). Method

Development Technology and Optimisation Studies in Famotidine Pellets: An In Vitro

Release. [Link]

U.S. Food and Drug Administration. (2014). A Proton Pump Inhibitor in the Reformulation

Setting: Bioequivalence and Potential Implications for Long-Term Safety. [Link]

U.S. Food and Drug Administration. (n.d.). Guidance for Industry: Oral Extended (Controlled)

Release Dosage Forms. [Link]

Google Patents. (n.d.). Process for the preparation of dexlansoprazole. [Link]

U.S. Food and Drug Administration. (2003). Guidance for Industry - Bioavailability and

Bioequivalence Studies for Orally Administered Drug Products — General Considerations.

[Link]

Google Patents. (n.d.).

U.S. Food and Drug Administration. (n.d.). Product Titles in Highlights of Prescribing

Information. [Link]

GSC Biological and Pharmaceutical Sciences. (2021). Formulation and evaluation of

dexlansoprazole extended-release tablet. [Link]

U.S. Food and Drug Administration. (1997). Guidance for Industry - Extended Release Oral

Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations.

[Link]

ResearchGate. (n.d.). STABILITY INDICATING METHOD DEVELOPMENT AND

VALIDATION FOR PANTOPRAZOLE USING RP-HPLC. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 17 Tech Support

https://www.researchgate.net/publication/348303792_DEVELOPMENT_OF_CONTROLLED_RELEASE_FORMULATIONS_OF_DEXLANSOPRAZOLE_TO_IMPROVE_BIOAVAILABILITY
https://innovareacademics.in/journal/ijpps/Vol3Suppl3/2236.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4012336/
https://www.regulations.gov/document/FDA-1993-S-0025-0001
https://patents.patsnap.com/viewer/pdf-app/US20100125091A1
https://gmp-compliance.org/guidelines/gmp-guideline/guidance-for-industry-bioavailability-and-bioequivalence-studies-for-orally-administered-drug-products-general-considerations
https://www.fda.gov/media/82290/download
https://gsconlinepress.com/journals/gscbps/content/formulation-and-evaluation-dexlansoprazole-extended-release-tablet
https://www.fda.gov/media/70939/download
https://www.researchgate.net/publication/327244510_STABILITY_INDICATING_METHOD_DEVELOPMENT_AND_VALIDATION_FOR_PANTOPRAZOLE_USING_RP-HPLC
https://www.benchchem.com/product/b12648154?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12648154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Dexlansoprazole | C16H14F3N3O2S | CID 9578005 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Dexlansoprazole - Wikipedia [en.wikipedia.org]

3. researchgate.net [researchgate.net]

4. Update on Dual Delayed-Release PPI Formulations - PMC [pmc.ncbi.nlm.nih.gov]

5. drugs.com [drugs.com]

6. Bioavailability, safety, and pharmacodynamics of delayed-release dexlansoprazole
administered as two 30 mg orally disintegrating tablets or one 60 mg capsule - PMC
[pmc.ncbi.nlm.nih.gov]

7. Development of Dexlansoprazole Delayed-Release Capsules, a Dual Delayed-Release
Proton Pump Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

8. accessdata.fda.gov [accessdata.fda.gov]

9. Dexlansoprazole – a new-generation proton pump inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

10. ijrpb.com [ijrpb.com]

11. DEXILANT Delayed-release capsules Overview - MPI, US: SPL/PLR - RxReasoner
[rxreasoner.com]

12. pdf.hres.ca [pdf.hres.ca]

13. apexbt.com [apexbt.com]

14. CN104940169A - Dexlansoprazole sustained release capsule and preparation method
thereof - Google Patents [patents.google.com]

15. scribd.com [scribd.com]

16. journals.najah.edu [journals.najah.edu]

17. ajpaonline.com [ajpaonline.com]

18. accessdata.fda.gov [accessdata.fda.gov]

To cite this document: BenchChem. [Application Notes & Protocols: Formulation
Development of Dexlansoprazole Delayed-Release Capsules]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b12648154/docs#application-
notes-protocols-formulation-development-of-dexlansoprazole-delayed-release-capsules]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 17 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dexlansoprazole
https://pubchem.ncbi.nlm.nih.gov/compound/Dexlansoprazole
https://en.wikipedia.org/wiki/Dexlansoprazole
https://www.researchgate.net/publication/24212470_Review_article_Dual_delayed_release_formulation_of_dexlansoprazole_MR_a_novel_approach_to_overcome_the_limitations_of_conventional_single_release_proton_pump_inhibitor_therapy
https://pmc.ncbi.nlm.nih.gov/articles/PMC2933755/
https://www.drugs.com/pro/dexlansoprazole-delayed-release.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5076775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5076775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5076775/
https://pubmed.ncbi.nlm.nih.gov/31386865/
https://pubmed.ncbi.nlm.nih.gov/31386865/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/022287s014lbl.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4697039/
https://www.ijrpb.com/issues/Volume%201_Issue%201/ijrpb%201_18%20page%2087-89.pdf
https://www.rxreasoner.com/monographs/dexilant
https://www.rxreasoner.com/monographs/dexilant
https://pdf.hres.ca/dpd_pm/00044664.PDF
https://www.apexbt.com/dexlansoprazole.html
https://patents.google.com/patent/CN104940169A/en
https://patents.google.com/patent/CN104940169A/en
https://www.scribd.com/document/322641398/08-chapter-2-pdf
https://journals.najah.edu/media/journals/full_texts/2024_Vol09_1128_UTWOCNL.pdf
https://ajpaonline.com/HTML_Papers/Asian%20Journal%20of%20Pharmaceutical%20Analysis__PID__2025-15-2-7.html
https://www.accessdata.fda.gov/drugsatfda_docs/psg/Dexlansoprazole_oral%20DR%20capsule_NDA%20022287_RV11-17.pdf
https://www.benchchem.com/product/b12648154/docs#application-notes-protocols-formulation-development-of-dexlansoprazole-delayed-release-capsules
https://www.benchchem.com/product/b12648154/docs#application-notes-protocols-formulation-development-of-dexlansoprazole-delayed-release-capsules
https://www.benchchem.com/product/b12648154/docs#application-notes-protocols-formulation-development-of-dexlansoprazole-delayed-release-capsules
https://www.benchchem.com/product/b12648154/docs#application-notes-protocols-formulation-development-of-dexlansoprazole-delayed-release-capsules
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12648154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 17 / 17 Tech Support

https://www.benchchem.com/product/b12648154?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12648154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

